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Compound of Interest

Compound Name: Friluglanstat

CAS No.: 1422203-86-8

Cat. No.: B15610993

Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1422203-86-8

Abstract
Friluglanstat, also known as NS-580, is a potent and selective inhibitor of microsomal

prostaglandin E synthase-1 (mPGES-1), a key enzyme in the inflammatory cascade. By

targeting the terminal step in the production of prostaglandin E2 (PGE2), Friluglanstat
represents a promising therapeutic agent for a range of inflammatory conditions, including

endometriosis and pain. This technical guide provides a comprehensive overview of the core

scientific and technical information available on Friluglanstat, including its mechanism of

action, physicochemical properties, and available, albeit limited, preclinical and clinical data.

Detailed experimental methodologies and signaling pathway diagrams are provided to support

further research and development efforts.
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Prostaglandin E2 (PGE2) is a well-established mediator of inflammation, pain, and fever. Its

synthesis is significantly upregulated in pathological states. The traditional therapeutic

approach of targeting cyclooxygenase (COX) enzymes with nonsteroidal anti-inflammatory

drugs (NSAIDs) is often associated with gastrointestinal and cardiovascular side effects due to

the broad inhibition of various prostaglandins. Microsomal prostaglandin E synthase-1

(mPGES-1) has emerged as a more specific and attractive target as it is the terminal enzyme

responsible for the production of PGE2 during inflammation. Friluglanstat is a novel, orally

available small molecule designed to selectively inhibit mPGES-1, thereby offering a potentially

safer and more targeted anti-inflammatory and analgesic therapy.

Physicochemical Properties
A summary of the key physicochemical properties of Friluglanstat is presented in Table 1.

Table 1: Physicochemical Properties of Friluglanstat

Property Value Source

CAS Number 1422203-86-8 PubChem

Molecular Formula C₂₅H₂₀ClF₃N₄O₃ PubChem

Molecular Weight 516.9 g/mol PubChem

IUPAC Name

N-(3-chloro-2-methylphenyl)-2-

(methoxymethyl)-6-[[2-

(trifluoromethyl)benzoyl]amino]

-1H-benzimidazole-4-

carboxamide

PubChem

Synonyms
NS-580, L65P4UM6KV, DA-

73558
PubChem

Mechanism of Action and Signaling Pathway
Friluglanstat exerts its pharmacological effect by selectively inhibiting the mPGES-1 enzyme.

This enzyme is a key component of the inflammatory prostaglandin synthesis pathway.
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Prostaglandin E2 Synthesis Pathway
The synthesis of PGE2 is initiated by the release of arachidonic acid from the cell membrane

by phospholipase A2. Arachidonic acid is then converted to prostaglandin H2 (PGH2) by COX

enzymes (COX-1 and COX-2). In inflammatory conditions, COX-2 is upregulated and

preferentially channels PGH2 towards mPGES-1. Friluglanstat directly targets and inhibits

mPGES-1, preventing the isomerization of PGH2 to PGE2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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